Cas no 432-98-4 (1-(4-fluorophenylsulfonyl)propan-2-one)
432-98-4 structure
Product Name:1-(4-fluorophenylsulfonyl)propan-2-one
CAS No:432-98-4
MF:C9H9FO3S
MW:216.229365110397
CID:3036403
PubChem ID:13794941
Update Time:2025-04-21
1-(4-fluorophenylsulfonyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenylsulfonyl)propan-2-one
- (4-Fluor-benzolsulfonyl)-aceton;(4-fluoro-benzenesulfonyl)-acetone;(4-Fluor-phenylsulfon)-aceton;(4-Fluor-phenyl)-acetonyl-sulfon;
- AKOS005135935
- VRNMGAPARZPQPX-UHFFFAOYSA-N
- 1-((4-Fluorophenyl)sulfonyl)propan-2-one
- 432-98-4
- SCHEMBL3891890
-
- Inchi: 1S/C9H9FO3S/c1-7(11)6-14(12,13)9-4-2-8(10)3-5-9/h2-5H,6H2,1H3
- InChI Key: VRNMGAPARZPQPX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(CC(C)=O)(=O)=O
Computed Properties
- Exact Mass: 216.02600
- Monoisotopic Mass: 216.02564348Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- PSA: 59.59000
- LogP: 2.26920
1-(4-fluorophenylsulfonyl)propan-2-one Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-fluorophenylsulfonyl)propan-2-one Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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